- Palladium-Catalyzed Chelation-Assisted Aromatic C-H Nitration: Regiospecific Synthesis of Nitroarenes Free from the Effect of the Orientation Rules, Journal of Organic Chemistry, 2013, 78(12), 5932-5948
Cas no 958745-56-7 (5-Nitro-4-Chromanone)
5-Nitro-4-Chromanone is a nitro-substituted chromanone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the 5-position of the chromanone scaffold, enhancing reactivity for further functionalization. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds, agrochemicals, and potential bioactive molecules. The nitro group facilitates electrophilic substitution reactions, enabling precise modifications for targeted applications. Its stability under standard conditions and well-defined chemical properties make it a reliable building block for exploratory and industrial research. Available in high purity, 5-Nitro-4-Chromanone is suitable for use in method development and scaled synthetic processes.
5-Nitro-4-Chromanone structure
Product Name:5-Nitro-4-Chromanone
CAS No:958745-56-7
MF:C9H7NO4
MW:193.156182527542
CID:796761
Update Time:2025-06-13
5-Nitro-4-Chromanone Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-4-Chromanone
- 4H-1-Benzopyran-4-one,2,3-dihydro-5-nitro-
- 2,3-Dihydro-5-nitro-4H-1-benzopyran-4-one (ACI)
-
- Inchi: 1S/C9H7NO4/c11-7-4-5-14-8-3-1-2-6(9(7)8)10(12)13/h1-3H,4-5H2
- InChI Key: GKBQSZMQWDOYKI-UHFFFAOYSA-N
- SMILES: O=C1CCOC2C=CC=C(C1=2)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
5-Nitro-4-Chromanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162405-1g |
5-nitrochroman-4-one |
958745-56-7 | 95% | 1g |
$430 | 2021-06-17 | |
| Alichem | A449042541-1g |
5-Nitrochroman-4-one |
958745-56-7 | 95% | 1g |
$368.28 | 2023-08-31 | |
| Chemenu | CM162405-1g |
5-nitrochroman-4-one |
958745-56-7 | 95% | 1g |
$414 | 2022-06-09 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02559-5g |
5-NITRO-4-CHROMANONE |
958745-56-7 | 95% | 5g |
$2000 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750625-1g |
5-Nitrochroman-4-one |
958745-56-7 | 98% | 1g |
¥3421.00 | 2024-04-23 | |
| Crysdot LLC | CD11002989-1g |
5-Nitrochroman-4-one |
958745-56-7 | 95+% | 1g |
$455 | 2024-07-19 |
5-Nitro-4-Chromanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; 24 h, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sulfuric acid , Potassium nitrate ; 0 °C; 3 h, 0 °C
Reference
- Preparation of ROR gamma modulators and therapeutic uses thereof, World Intellectual Property Organization, , ,
5-Nitro-4-Chromanone Raw materials
5-Nitro-4-Chromanone Preparation Products
5-Nitro-4-Chromanone Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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